Anti-HIV-1 EC₅₀ Head-to-Head Comparison
In a direct head-to-head comparison from the same isolation study, the nortriterpenoid rubriflorin B (compound 2) demonstrated an intermediate level of anti-HIV-1 activity. It was more potent than rubriflorin C but less potent than rubriflorin A. The EC50 value for rubriflorin B was 16.2 µg/mL, which is a 5-fold improvement over rubriflorin C (EC50 = 81.3 µg/mL) and a 1.6-fold reduction compared to rubriflorin A (EC50 = 10.0 µg/mL) [1].
| Evidence Dimension | Anti-HIV-1 activity (EC50) |
|---|---|
| Target Compound Data | 16.2 µg/mL |
| Comparator Or Baseline | Rubriflorin A: 10.0 µg/mL; Rubriflorin C: 81.3 µg/mL |
| Quantified Difference | Rubriflorin B is 5.0 times more potent than rubriflorin C; Rubriflorin A is 1.6 times more potent than rubriflorin B. |
| Conditions | Inhibition of HIV-1IIIB induced cytopathic effect in C8166 cell culture. |
Why This Matters
This data allows a researcher to select rubriflorin B over the significantly less active rubriflorin C for anti-HIV-1 studies, or to choose it over rubriflorin A when a less potent, potentially more selective or synthetically accessible scaffold is desired.
- [1] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source
